Cas no 856877-71-9 ((R)-5-(2-cyclohexylethyl)-5-(cyclohexylmethyl)-2-imino-3-methylimidazolidin-4-one)

(R)-5-(2-cyclohexylethyl)-5-(cyclohexylmethyl)-2-imino-3-methylimidazolidin-4-one structure
856877-71-9 structure
Product Name:(R)-5-(2-cyclohexylethyl)-5-(cyclohexylmethyl)-2-imino-3-methylimidazolidin-4-one
CAS No:856877-71-9
MF:C19H33N3O
MW:319.484824895859
CID:834059
PubChem ID:11232421
Update Time:2025-04-19

(R)-5-(2-cyclohexylethyl)-5-(cyclohexylmethyl)-2-imino-3-methylimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (R)-5-(2-cyclohexylethyl)-5-(cyclohexylmethyl)-2-imino-3-methylimidazolidin-4-one
    • (5R)-5-(2-Cyclohexylethyl)-5-(cyclohexylmethyl)-2-imino-3-methyl- 4-imidazolidinone
    • BDBM50300228
    • SCHEMBL7511526
    • Q27458349
    • 856877-71-9
    • (R)-3-Methyl-5-cyclohexylethyl-5-cyclohexylmethyl-2-iminohydantoin
    • (2E,5R)-5-(2-cyclohexylethyl)-5-(cyclohexylmethyl)-2-imino-3-methylimidazolidin-4-one
    • CHEMBL583178
    • Inchi: 1S/C19H33N3O/c1-22-17(23)19(21-18(22)20,14-16-10-6-3-7-11-16)13-12-15-8-4-2-5-9-15/h15-16H,2-14H2,1H3,(H2,20,21)/t19-/m1/s1
    • InChI Key: SVQNYPQKWMFQJJ-LJQANCHMSA-N
    • SMILES: O=C1[C@@](CCC2CCCCC2)(CC2CCCCC2)N=C(N)N1C

Computed Properties

  • Exact Mass: 319.262362685g/mol
  • Monoisotopic Mass: 319.262362685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 58.7Ų
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